Cas no 1361756-68-4 (4-(Aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol
• CAS No: 1361756-68-4
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 4932119
• Update Time: 2025-07-02

4-(Aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol

• Inchi： 1S/C9H12F2N2O2/c1-15-9-7(4-14)5(2-12)6(3-13-9)8(10)11/h3,8,14H,2,4,12H2,1H3
• InChI Key： LLDPMFPSUKDGDX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CO)=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: -0.3
• Topological Polar Surface Area: 68.4

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol

Professional Introduction to 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol (CAS No. 1361756-68-4)

4-(Aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1361756-68-4, has garnered attention due to its unique chemical properties and its role in the development of innovative therapeutic agents. The presence of both aminomethyl and difluoromethyl substituents makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules.

The molecular structure of 4-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol consists of a pyridine core modified with various functional groups. The pyridine ring is a crucial pharmacophore in many pharmaceutical compounds, known for its ability to interact with biological targets such as enzymes and receptors. The aminomethyl group introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions, enhancing the compound's solubility and binding affinity. On the other hand, the difluoromethyl group adds electronic bulk and stability to the molecule, which is often beneficial in improving metabolic stability and pharmacokinetic properties.

In recent years, there has been a growing interest in the development of novel pyridine derivatives for their potential therapeutic applications. The compound 4-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol has been explored in several research studies for its potential role in drug discovery. Its structural features make it a valuable building block for synthesizing more complex molecules with desired pharmacological properties. For instance, researchers have investigated its use in developing inhibitors targeting various disease-related enzymes and receptors.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of the aminomethyl and difluoromethyl groups provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has led to several innovative synthetic strategies being developed, including cross-coupling reactions, nucleophilic substitutions, and catalytic hydrogenations. These methods have enabled the preparation of derivatives with enhanced biological activity and improved pharmacokinetic profiles.

The pharmaceutical industry has been particularly interested in pyridine derivatives due to their wide range of biological activities. Studies have shown that compounds containing a pyridine ring can exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The presence of electron-withdrawing groups such as the difluoromethyl moiety can enhance these effects by increasing lipophilicity and metabolic stability. Additionally, the aminomethyl group can be further modified to introduce other functional groups that enhance binding affinity to biological targets.

In clinical research, 4-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol has been investigated as a potential lead compound for developing new therapeutic agents. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory pathways. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. The compound's ability to modulate enzyme activity makes it a promising candidate for treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The synthesis of 4-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol involves several key steps that highlight the importance of modern synthetic methodologies. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core and introduce the desired functional groups. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

The use of computational chemistry has also played a significant role in understanding the properties of this compound. Molecular modeling studies have provided insights into how different substituents affect the electronic structure and binding affinity of the molecule. These insights have guided researchers in designing more effective derivatives with enhanced biological activity.

The future prospects for 4-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-3-methanol are promising, with ongoing research focusing on optimizing its synthesis and exploring new therapeutic applications. As our understanding of biological systems continues to evolve, new targets for drug intervention will emerge, providing opportunities for this compound to play a crucial role in developing next-generation therapeutics.